molecular formula C20H25NO4S2 B11603149 3-butoxy-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(thiophen-2-ylmethyl)benzamide

3-butoxy-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(thiophen-2-ylmethyl)benzamide

Cat. No.: B11603149
M. Wt: 407.6 g/mol
InChI Key: IDXQJTBPWRVEAR-UHFFFAOYSA-N
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Description

This compound features a benzamide core substituted with a 3-butoxy group and two nitrogen-bound moieties: a 1,1-dioxidotetrahydrothiophen-3-yl (sulfone-containing tetrahydrothiophene) and a thiophen-2-ylmethyl group. Its molecular formula is C₂₀H₂₄N₂O₄S₂ (MW: 420.5 g/mol). Key features include:

  • Butoxy substituent: Enhances lipophilicity and membrane permeability.
  • Thiophene rings: Enable π-π stacking interactions with biological targets.
  • Sulfone group: Improves solubility and hydrogen-bonding capacity .

Properties

Molecular Formula

C20H25NO4S2

Molecular Weight

407.6 g/mol

IUPAC Name

3-butoxy-N-(1,1-dioxothiolan-3-yl)-N-(thiophen-2-ylmethyl)benzamide

InChI

InChI=1S/C20H25NO4S2/c1-2-3-10-25-18-7-4-6-16(13-18)20(22)21(14-19-8-5-11-26-19)17-9-12-27(23,24)15-17/h4-8,11,13,17H,2-3,9-10,12,14-15H2,1H3

InChI Key

IDXQJTBPWRVEAR-UHFFFAOYSA-N

Canonical SMILES

CCCCOC1=CC=CC(=C1)C(=O)N(CC2=CC=CS2)C3CCS(=O)(=O)C3

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Key Structural and Functional Differences

Compound Name Substituents on Benzamide Heterocyclic Groups Molecular Formula (MW) Notable Properties Biological Activity Reference
Target Compound : 3-Butoxy-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(thiophen-2-ylmethyl)benzamide 3-butoxy Thiophen-2-ylmethyl, tetrahydrothiophen-3-yl (sulfone) C₂₀H₂₄N₂O₄S₂ (420.5) High lipophilicity; sulfone enhances solubility Inferred enzyme inhibition (structural analogy)
N-(1,1-Dioxidotetrahydrothiophen-3-yl)-N-(furan-2-ylmethyl)benzamide None Furan-2-ylmethyl, tetrahydrothiophen-3-yl (sulfone) C₁₈H₂₀N₂O₅S (376.4) Reduced lipophilicity (furan vs. thiophene) Antimicrobial activity (benzamide derivatives)
N-(1,1-Dioxidotetrahydrothiophen-3-yl)-2-ethoxy-N-(thiophen-2-ylmethyl)benzamide 2-ethoxy Thiophen-2-ylmethyl, tetrahydrothiophen-3-yl (sulfone) C₁₉H₂₂N₂O₅S₂ (422.5) Ethoxy reduces steric hindrance vs. butoxy Potential receptor binding (structural inference)
N-(1,1-Dioxidotetrahydrothiophen-3-yl)-4-fluoro-N-(thiophen-2-ylmethyl)benzamide 4-fluoro Thiophen-2-ylmethyl, tetrahydrothiophen-3-yl (sulfone) C₁₈H₁₉FN₂O₃S₂ (402.5) Fluorine enhances metabolic stability Enzyme inhibition (fluorinated analogs)
N-(1,1-Dioxidotetrahydrothiophen-3-yl)-4-methyl-N-(thiophen-2-ylmethyl)benzamide 4-methyl Thiophen-2-ylmethyl, tetrahydrothiophen-3-yl (sulfone) C₁₈H₂₀N₂O₃S₂ (384.5) Methyl group lowers lipophilicity Antimicrobial, anticancer (benzamide class)
N-(3-Chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-(4-ethylphenoxy)acetamide 4-ethylphenoxy 3-Chlorobenzyl, tetrahydrothiophen-3-yl (sulfone) C₂₂H₂₅ClN₂O₄S (473.0) Chlorine increases electrophilicity Unknown (limited data)

Impact of Structural Variations

Substituent Effects

  • Alkoxy Groups : Butoxy (C₄) > ethoxy (C₂) > methoxy (C₁) in lipophilicity, affecting membrane permeability and pharmacokinetics .
  • Halogenation : Fluorine () improves metabolic stability; chlorine () may enhance electrophilic reactivity for covalent binding.
  • Methyl vs. Alkoxy : Methyl groups reduce steric bulk but decrease solubility compared to alkoxy chains .

Heterocyclic Moieties

  • Thiophene vs.
  • Sulfone Group : Present in all analogs, it enhances solubility and hydrogen-bonding capacity, critical for protein interactions .

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